Cas no 773094-69-2 (1,3-Dioxolane, 2-(2-bromo-5-fluorophenyl)-)

• Product Name: 1,3-Dioxolane, 2-(2-bromo-5-fluorophenyl)-
• CAS No: 773094-69-2
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 536332
• PubChem ID: 67196455
• Update Time: 2025-11-02

1,3-Dioxolane, 2-(2-bromo-5-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-(2-bromo-5-fluorophenyl)-
• 2-(2-bromo-5-fluorophenyl)-1,3-dioxolane
• 773094-69-2
• 2-(2-Bromo-5-fluoro-phenyl)-[1,3]dioxolane
• SCHEMBL1875659
• LDVWGKCKYXYRKM-UHFFFAOYSA-N
• 2-(2-Bromo-5-fluoro-phenyl)-1,3 dioxolane
• DTXSID60736590
• 2-(2-Bromo-5-fluoro-phenyl)-[1,3] dioxolane

• Inchi： 1S/C9H8BrFO2/c10-8-2-1-6(11)5-7(8)9-12-3-4-13-9/h1-2,5,9H,3-4H2
• InChI Key： LDVWGKCKYXYRKM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1OCCO1)F

Computed Properties

• Exact Mass: 245.96914
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,3-Dioxolane, 2-(2-bromo-5-fluorophenyl)-

Exploring the Properties and Applications of 1,3-Dioxolane, 2-(2-bromo-5-fluorophenyl)- (CAS No. 773094-69-2)

1,3-Dioxolane, 2-(2-bromo-5-fluorophenyl)- (CAS No. 773094-69-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique dioxolane ring and bromo-fluorophenyl substituent, serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines the stability of the 1,3-dioxolane moiety with the reactivity of the 2-bromo-5-fluorophenyl group, making it valuable for constructing complex molecules.

The chemical properties of 1,3-Dioxolane, 2-(2-bromo-5-fluorophenyl)- include a molecular weight of approximately 247.04 g/mol and a distinct heterocyclic framework. Researchers often highlight its role in cross-coupling reactions, where the bromine atom acts as a key site for palladium-catalyzed transformations. Recent studies emphasize its utility in designing fluorinated pharmaceuticals, aligning with the growing demand for bioactive compounds with enhanced metabolic stability.

In the context of drug discovery, this compound has been explored as a building block for kinase inhibitors and central nervous system (CNS) therapeutics. The fluorine atom in its structure contributes to improved blood-brain barrier permeability, a hot topic in neurological drug development. Additionally, its dioxolane ring offers potential as a biodegradable linker in polymer chemistry, resonating with the global push for sustainable materials.

The synthesis of 1,3-Dioxolane, 2-(2-bromo-5-fluorophenyl)- typically involves multistep organic reactions, including halogenation and cyclization steps. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for verifying its purity, addressing the pharmaceutical industry's emphasis on quality control. Recent advancements in flow chemistry have also been applied to optimize its production, reflecting trends in green chemistry.

Market insights reveal increasing interest in fluorinated intermediates like CAS 773094-69-2, driven by the expansion of precision medicine and personalized therapeutics. Its compatibility with late-stage functionalization strategies makes it particularly attractive for medicinal chemistry applications. Furthermore, the compound's potential in electronic materials—such as organic semiconductors—has sparked interdisciplinary research, connecting chemistry with renewable energy innovations.

Safety considerations for handling 2-(2-bromo-5-fluorophenyl)-1,3-dioxolane emphasize standard laboratory protocols, including the use of personal protective equipment (PPE). While not classified as hazardous under normal conditions, proper chemical storage guidelines should be followed. Researchers frequently search for solubility data and stability profiles of this compound, underscoring the need for detailed technical documentation.

In summary, 1,3-Dioxolane, 2-(2-bromo-5-fluorophenyl)- represents a compelling case study in modern functionalized heterocycles. Its dual utility in life sciences and advanced materials positions it at the intersection of multiple cutting-edge fields. As synthetic methodologies evolve, this compound is likely to play an increasingly prominent role in addressing challenges like drug resistance and material sustainability.